Cas no 76497-82-0 (4-Amino Levamisole)

4-Amino Levamisole Properties

Names and Identifiers

• 4-Amino Levamisole
• (S)-4-(2,3,5,6-TetrahydroiMidazo[2,1-b]thiazol-6-yl)-benzenaMine
• 4-[(6S)-2,3,5,6-Tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl]aniline
• 4-[(6S)-2H,3H,5H,6H-IMIDAZO[2,1-B][1,3]THIAZOL-6-YL]ANILINE
• (S)-4-(2,3,5,6-Tetrahydroimidazo[2,1-b]thiazol-6-yl)aniline
• DTXSID00747004
• 76497-82-0
• +Expand

• InChIKey： UTPPGYXTOFTCDF-SNVBAGLBSA-N
• Inchi： InChI=1S/C11H13N3S/c12-9-3-1-8(2-4-9)10-7-14-5-6-15-11(14)13-10/h1-4,10H,5-7,12H2/t10-/m1/s1
• SMILES： C1CSC2=NC(CN21)C3=CC=C(C=C3)N

Computed Properties

• Exact Mass: 219.08301860g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 219.08301860g/mol
• Heavy Atom Count: 15
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 66.9Ų